Cas no 7037-13-0 (3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester)

3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester structure
7037-13-0 structure
Product Name:3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
CAS No:7037-13-0
MF:C11H20O2
MW:184.275303840637
CID:578902
PubChem ID:6450213
Update Time:2025-04-19

3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
    • methyl (E,2R)-2-ethyl-4-methylhept-3-enoate
    • 7037-13-0
    • 3-Heptenoic acid, 2-ethyl-4-methyl-, methyl ester
    • Inchi: 1S/C11H20O2/c1-5-7-9(3)8-10(6-2)11(12)13-4/h8,10H,5-7H2,1-4H3/b9-8+/t10-/m1/s1
    • InChI Key: PRLUVOLIWGMYOV-AAXQSMANSA-N
    • SMILES: O(C)C([C@@H](/C=C(\C)/CCC)CC)=O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.888
  • Boiling Point: 226.7°Cat760mmHg
  • Flash Point: 76°C
  • Refractive Index: 1.439
  • PSA: 26.3
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